Cas no 805948-38-3 (1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-)

• Product name: 1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-
• CAS No: 805948-38-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 714698
• PubChem ID: 45098117

1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-
• 1-Propanol,3-[methyl(4-methyl-2-quinolinyl)amino]-(9CI)
• 3-(Methyl(4-methylquinolin-2-yl)amino)propan-1-ol
• 805948-38-3

• Inchi： InChI=1S/C14H18N2O/c1-11-10-14(16(2)8-5-9-17)15-13-7-4-3-6-12(11)13/h3-4,6-7,10,17H,5,8-9H2,1-2H3
• InChI Key： PJCOANYCWSXZLX-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC2=CC=CC=C12)N(C)CCCO

Computed Properties

• Exact Mass: 230.142
• Monoisotopic Mass: 230.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 36.36000
• LogP: 2.36180